![molecular formula C18H16N2O2S3 B3011714 (Z)-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(o-tolyl)propanamide CAS No. 314751-72-9](/img/structure/B3011714.png)
(Z)-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(o-tolyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(o-tolyl)propanamide is a useful research compound. Its molecular formula is C18H16N2O2S3 and its molecular weight is 388.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Matrix Metalloproteinase Inhibition and Wound Healing
Research has indicated that derivatives of 4-thiazolidinone, which include compounds structurally related to (Z)-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(o-tolyl)propanamide, can inhibit matrix metalloproteinases (MMPs). These compounds may affect the inflammatory/oxidative process involving free oxygen and nitrite radicals, NF-κB, and MMPs, thus suggesting potential for wound healing applications (Incerti et al., 2018).
2. Antimicrobial and Antifungal Properties
A study synthesizing similar compounds found them effective against bacterial and fungal strains. Some derivatives demonstrated superior potency compared to traditional antibiotics against resistant bacterial strains, highlighting their potential as novel antimicrobial agents (Horishny et al., 2022).
3. Aldose Reductase Inhibition
Research on (4-oxo-2-thioxothiazolidin-3-yl)acetic acids, a category encompassing similar compounds, shows their effectiveness as aldose reductase inhibitors. This enzyme is a target for managing complications of diabetes, suggesting these compounds could be beneficial for treating diabetic complications (Kučerová-Chlupáčová et al., 2020).
4. Anticancer Activity
Several studies have evaluated the anticancer properties of thiazolidinone derivatives. They have been tested for in vitro cell line screening for anticancer activity, showing effectiveness against various cancer cell lines. The results indicate potential for developing anticancer therapies (Horishny et al., 2021).
5. Modulation of Cellular Immunity
A study revealed that certain thiazolidinone derivatives affect cellular immunity components in vivo, indicating potential applications in immunomodulation. This could be significant for conditions where modulation of immune responses is beneficial (Konechnyi et al., 2021).
properties
IUPAC Name |
N-(2-methylphenyl)-3-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2S3/c1-12-5-2-3-7-14(12)19-16(21)8-9-20-17(22)15(25-18(20)23)11-13-6-4-10-24-13/h2-7,10-11H,8-9H2,1H3,(H,19,21)/b15-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WORWHWJWHQMVGU-PTNGSMBKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CCN2C(=O)C(=CC3=CC=CS3)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1NC(=O)CCN2C(=O)/C(=C/C3=CC=CS3)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.